![molecular formula C19H19N7OS2 B2369645 2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide CAS No. 893928-69-3](/img/structure/B2369645.png)
2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide
Description
2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C19H19N7OS2 and its molecular weight is 425.53. The purity is usually 95%.
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Scientific Research Applications
Insecticidal Assessment
The compound has been utilized in the synthesis of various heterocycles, such as pyrrole, pyridine, coumarin, thiazole, and others. These synthesized compounds were tested as insecticidal agents against the cotton leafworm, Spodoptera littoralis. The study demonstrates the potential use of this compound in developing new insecticides (Fadda et al., 2017).
Neuroinflammation Imaging
This compound is closely related to another compound used for synthesizing novel pyrazolo[1,5-a]pyrimidines. These derivatives have been evaluated for their potential to bind the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. The study highlights its application in neuroinflammation imaging using positron emission tomography (PET) (Damont et al., 2015).
Antimicrobial Activity
The compound served as a precursor for synthesizing various heterocycles with antimicrobial potential. These newly synthesized compounds showed promise as antimicrobial agents, demonstrating the compound's relevance in the development of new antimicrobial drugs (Bondock et al., 2008).
Antitumor Evaluation
In the context of antitumor research, derivatives of 2-amino-1,3,4-thiadiazole, closely related to the compound , were synthesized and evaluated. These compounds exhibited promising antitumor and antioxidant activities, indicating the potential use of this compound in cancer research (Hamama et al., 2013).
Anti-inflammatory and Analgesic Activities
Novel derivatives based on the 2-acetamide-thiadiazole scaffold, related to the compound, were investigated for their anti-inflammatory and analgesic activities in irradiated rats. This research contributes to understanding the compound's potential application in developing new treatments for inflammation and pain (Ragab et al., 2017).
Properties
IUPAC Name |
2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N7OS2/c1-4-16-24-25-19(29-16)23-15(27)9-28-18-13-8-22-26(17(13)20-10-21-18)14-6-5-11(2)7-12(14)3/h5-8,10H,4,9H2,1-3H3,(H,23,25,27) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GPVMGNLQUBFMQC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=C(S1)NC(=O)CSC2=NC=NC3=C2C=NN3C4=C(C=C(C=C4)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N7OS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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